Cas no 4627-24-1 (4H-Quinolizine-1,2-dicarboxylic acid, 4-oxo-, dimethyl ester)

• Product Name: 4H-Quinolizine-1,2-dicarboxylic acid, 4-oxo-, dimethyl ester
• CAS No: 4627-24-1
• MF: C₁₃H₁₁NO₅
• MW: 261.230143785477
• CID: 1517395
• Update Time: 2024-08-24

4H-Quinolizine-1,2-dicarboxylic acid, 4-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-Quinolizine-1,2-dicarboxylic acid, 4-oxo-, dimethyl ester
• 4H-Quinolizine-1,2-dicarboxylic acid, 4-oxo-, 1,2-dimethyl ester

• Inchi： 1S/C13H11NO5/c1-18-12(16)8-7-10(15)14-6-4-3-5-9(14)11(8)13(17)19-2/h3-7H,1-2H3
• InChI Key： KLPBMBBXVHRQNG-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=C2N(C=CC=C2)C(=O)C=C1C(OC)=O

Computed Properties

• Exact Mass: 261.06373

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Melting Point: 115 °C(Solv: acetone (67-64-1); ethyl ether (60-29-7))
• Boiling Point: 426.1±45.0 °C(Predicted)
• PSA: 72.91
• pka: -4.08±0.60(Predicted)